2-Amino-4-isopropylnicotinamide

• IUPAC Name: 2-amino-4-propan-2-ylpyridine-3-carboxamide
• InChI: InChI=1S/C9H13N3O/c1-5(2)6-3-4-12-8(10)7(6)9(11)13/h3-5H,1-2H3,(H2,10,12)(H2,11,13)
• InChI Key: ZHNVYLLZLKTIPA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=NC=C1)N)C(=O)N
• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol

Description

2-Amino-4-isopropylnicotinamide (A4iP) is a small molecule that has gained attention in recent years due to its potential therapeutic applications. A4iP is a derivative of nicotinamide, which is a precursor of the coenzyme nicotinamide adenine dinucleotide (NAD+). A4iP has been shown to have a variety of biological effects, including anti-inflammatory, anti-cancer, and neuroprotective properties.

Scientific Research Applications

2-Amino-4-isopropylnicotinamide has been studied for its potential therapeutic applications in a variety of fields, including cancer, neurodegenerative diseases, and inflammation. In cancer research, 2-Amino-4-isopropylnicotinamide has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurodegenerative disease research, 2-Amino-4-isopropylnicotinamide has been shown to protect neurons from oxidative stress and improve cognitive function. In inflammation research, 2-Amino-4-isopropylnicotinamide has been shown to reduce the production of pro-inflammatory cytokines and improve the symptoms of inflammatory diseases such as arthritis.

Mechanism of Action

2-Amino-4-isopropylnicotinamide exerts its biological effects through a variety of mechanisms, including the inhibition of enzymes such as poly(ADP-ribose) polymerase (PARP) and phosphodiesterase (PDE), the activation of signaling pathways such as the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, and the modulation of ion channels such as the transient receptor potential vanilloid 1 (TRPV1) channel. 2-Amino-4-isopropylnicotinamide has also been shown to increase the levels of NAD+, which plays a key role in cellular metabolism and DNA repair.
Biochemical and Physiological Effects
2-Amino-4-isopropylnicotinamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, the reduction of oxidative stress, and the modulation of immune responses. 2-Amino-4-isopropylnicotinamide has also been shown to improve cognitive function and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

2-Amino-4-isopropylnicotinamide has several advantages for lab experiments, including its small size and low toxicity. 2-Amino-4-isopropylnicotinamide can also be easily synthesized and modified to optimize its biological activity. However, 2-Amino-4-isopropylnicotinamide has some limitations for lab experiments, including its low solubility in water and its instability in the presence of light and air.

Future Directions

There are several future directions for the study of 2-Amino-4-isopropylnicotinamide. One direction is the optimization of its synthesis method to improve its yield and purity. Another direction is the development of more potent and selective derivatives of 2-Amino-4-isopropylnicotinamide for specific therapeutic applications. A third direction is the investigation of the pharmacokinetics and pharmacodynamics of 2-Amino-4-isopropylnicotinamide in animal models and humans. Finally, the potential use of 2-Amino-4-isopropylnicotinamide as a therapeutic agent for a variety of diseases warrants further investigation.
Conclusion
In conclusion, 2-Amino-4-isopropylnicotinamide is a small molecule with potential therapeutic applications in cancer, neurodegenerative diseases, and inflammation. 2-Amino-4-isopropylnicotinamide exerts its biological effects through a variety of mechanisms, including the inhibition of enzymes, the activation of signaling pathways, and the modulation of ion channels. 2-Amino-4-isopropylnicotinamide has several advantages for lab experiments, including its small size and low toxicity, but also has some limitations, including its low solubility in water and its instability in the presence of light and air. Further research is needed to optimize the synthesis method, develop more potent and selective derivatives, investigate the pharmacokinetics and pharmacodynamics, and explore the potential therapeutic applications of 2-Amino-4-isopropylnicotinamide.

Synthesis Methods

2-Amino-4-isopropylnicotinamide can be synthesized using a variety of methods, including the reaction of 2-amino-4-bromonicotinonitrile with isopropylamine, or the reaction of 2-amino-4-chloronicotinonitrile with isopropylamine in the presence of a base. The yield of 2-Amino-4-isopropylnicotinamide can be improved by using a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) and by optimizing reaction conditions such as temperature and reaction time.